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Abstract
This technical guide provides a comprehensive overview of N-(2,6-diethylphenyl)formamide, a

substituted aromatic amide of significant interest in synthetic and medicinal chemistry. We will

explore its chemical identity, physicochemical properties, synthesis, and detailed analytical

characterization. Furthermore, this guide elucidates the compound's potential applications as a

strategic building block in drug discovery and materials science, supported by field-proven

insights into experimental protocols. The document concludes with essential safety and

handling protocols to ensure its proper use in a research environment.

Chemical Identity and Nomenclature
Proper identification is the cornerstone of chemical research. The compound commonly known

by the semi-systematic name N-formyl-2,6-diethylaniline is formally recognized by the

International Union of Pure and Applied Chemistry (IUPAC) as N-(2,6-diethylphenyl)formamide.

This nomenclature precisely describes a formamide group attached to the nitrogen of a 2,6-

diethylaniline moiety.

The structure consists of a benzene ring substituted at positions 2 and 6 with ethyl groups, and

at position 1 with a formamido group (-NHCHO). The steric hindrance provided by the dual
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ortho-ethyl groups significantly influences the molecule's conformation and reactivity, a feature

often exploited in chemical design.

Table 1: Chemical Identifiers and Core Properties

Property Value Source

IUPAC Name
N-(2,6-

diethylphenyl)formamide
IUPAC Nomenclature

Common Name N-formyl-2,6-diethylaniline Trivial Name

CAS Number 20115-46-8 Chemical Abstracts Service

Molecular Formula C₁₁H₁₅NO Calculated

Molecular Weight 177.24 g/mol Calculated

Canonical SMILES
CCC1=C(C(=CC=C1)CC)NC=

O

Simplified Molecular-Input

Line-Entry System

InChI Key
YJFLHFAVFNZJCS-

UHFFFAOYSA-N

IUPAC International Chemical

Identifier

Synthesis and Mechanistic Insights
The synthesis of N-(2,6-diethylphenyl)formamide is most commonly achieved through the N-

formylation of 2,6-diethylaniline. This transformation is a fundamental process in organic

synthesis, valued for its efficiency and the utility of the resulting formamide products.

Causality of Reagent Selection
Several methods exist for formylation, but a direct and effective approach involves using a

combination of formic acid and a dehydrating agent, or simply refluxing with a high

concentration of formic acid.[1] The use of oxalic acid as a carbon monoxide surrogate in

manganese-catalyzed reactions also presents a modern, safer alternative to traditional

methods.[1]

The chosen protocol below utilizes a well-established method that is both high-yielding and

operationally simple for a laboratory setting. The reaction proceeds via a nucleophilic acyl
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substitution mechanism. The nitrogen atom of the 2,6-diethylaniline acts as the nucleophile,

attacking the electrophilic carbonyl carbon of the formylating agent. The steric bulk from the

ortho-ethyl groups does not significantly impede this reaction with a small electrophile like a

formyl group.

Visualized Synthesis Workflow
The following diagram outlines the logical flow from starting materials to the purified final

product.
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- Dry organic layer (e.g., MgSO₄)
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Characterization
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Caption: General workflow for the synthesis of N-(2,6-diethylphenyl)formamide.
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Self-Validating Synthesis Protocol
This protocol is designed to be self-validating through in-process controls (TLC monitoring) and

definitive final product characterization.

Materials:

2,6-Diethylaniline (1.0 eq)

Formic acid, ≥95% (5.0 eq)

Saturated sodium bicarbonate (NaHCO₃) solution

Ethyl acetate (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2,6-diethylaniline.

Reagent Addition: Carefully add the excess formic acid to the flask.

Heating: Heat the reaction mixture to reflux (approximately 100-110 °C) using a heating

mantle.

Rationale: The elevated temperature provides the necessary activation energy for the

nucleophilic attack of the aniline on the formic acid, driving the reaction to completion.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS). The disappearance of the 2,6-diethylaniline

spot/peak indicates completion. This typically takes 2-4 hours.

Cooling and Quenching: Once complete, allow the mixture to cool to room temperature.

Slowly and carefully pour the reaction mixture into a beaker containing crushed ice.
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Neutralization: Cautiously neutralize the acidic solution by slowly adding saturated sodium

bicarbonate solution until effervescence ceases and the pH is ~7-8.

Rationale: Neutralization removes excess formic acid and converts the product to its free

base form, enabling extraction into an organic solvent.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate (3x volumes). Combine the organic layers.

Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter,

and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification: The crude solid can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or hexanes/ethyl acetate) or by flash column chromatography on

silica gel.

Analytical Characterization
Rigorous analytical testing is essential to confirm the identity and purity of the synthesized

compound. Due to the presence of rotamers (cis and trans isomers about the amide C-N

bond), NMR spectra can show duplicated peaks, a characteristic feature for N-aryl formamides.

[2]

Table 2: Predicted Spectroscopic Data for N-(2,6-diethylphenyl)formamide
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Technique Expected Features

¹H NMR

Rotamer signals may be present.- ~8.3-8.5

ppm: Singlet or doublet, formyl proton (-CHO).

[3][4]- ~7.0-7.4 ppm: Multiplets, aromatic

protons.- ~2.6 ppm: Quartet, benzylic protons (-

CH₂-CH₃).- ~1.2 ppm: Triplet, methyl protons (-

CH₂-CH₃).- A broad singlet for the N-H proton

may also be observed.

¹³C NMR

Rotamer signals may be present.- ~160-165

ppm: Carbonyl carbon (-C=O).[3]- ~123-146

ppm: Aromatic and substituted aromatic

carbons.- ~24 ppm: Benzylic carbon (-CH₂-).-

~14 ppm: Methyl carbon (-CH₃).

IR Spectroscopy

- ~3250-3300 cm⁻¹: N-H stretch (amide).-

~2970, 2870 cm⁻¹: C-H stretches (aliphatic).-

~1660-1680 cm⁻¹: C=O stretch (amide I band),

strong.[1]- ~1520-1540 cm⁻¹: N-H bend (amide

II band).

Mass Spectrometry (EI)

- Molecular Ion (M⁺): m/z = 177.- Key

Fragments: Loss of CHO (m/z 148), benzylic

cleavage (m/z 162).

Protocol: GC-MS Analysis
Objective: To confirm the molecular weight and purity of the synthesized product.

Sample Preparation: Prepare a ~1 mg/mL solution of the purified product in a volatile organic

solvent like ethyl acetate or dichloromethane.

Instrumentation: Use a standard GC-MS system equipped with a non-polar capillary column

(e.g., DB-5ms or HP-5ms).

GC Conditions (Example):

Injector Temperature: 250 °C

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.rsc.org/suppdata/c7/cc/c7cc03860g/c7cc03860g1.pdf
http://www.znaturforsch.com/s67b/s67b0277.pdf
https://www.rsc.org/suppdata/c7/cc/c7cc03860g/c7cc03860g1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11800000/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7813237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min.

Carrier Gas: Helium, constant flow.

MS Conditions (Example):

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Data Analysis:

Verify the retention time of the main peak.

Analyze the mass spectrum of the peak, confirming the molecular ion at m/z 177.[5][6]

Compare the fragmentation pattern with predicted pathways to further validate the

structure.

Applications in Research and Drug Development
While N-(2,6-diethylphenyl)formamide is not an active pharmaceutical ingredient itself, its

structural motifs are of high value to medicinal chemists and materials scientists.

Strategic Value of the 2,6-Disubstituted Aniline Core
The 2,6-disubstituted aniline scaffold is a privileged structure in drug design.[7] The presence

of two ortho substituents provides significant steric hindrance, which can be strategically

employed to:

Enforce Conformation: Lock the conformation of the molecule to favor binding to a biological

target.

Inhibit Metabolism: Block sites of metabolic oxidation (e.g., by Cytochrome P450 enzymes),

thereby increasing the compound's half-life and bioavailability.

Modulate Physicochemical Properties: Fine-tune properties like solubility and lipophilicity.
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Aniline and its derivatives are crucial building blocks for a wide range of pharmaceuticals,

including antidepressants, anticancer agents, and antivirals.[8] Replacing a simple aniline with

a sterically hindered version can be a powerful strategy to overcome pharmacokinetic

challenges.[9]

Role as a Synthetic Intermediate
The formamide group serves as a versatile handle for further chemical transformations. It can

act as a protecting group for the amine or be converted into other functional groups, such as

isocyanides, which are valuable in multicomponent reactions.
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Caption: Role as an intermediate in a hypothetical drug discovery pipeline.

Safety, Handling, and Storage
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As a Senior Application Scientist, ensuring the safe handling of all chemicals is paramount.

While a specific Safety Data Sheet (SDS) for N-(2,6-diethylphenyl)formamide is not widely

available, a hazard assessment can be conducted based on its constituent parts: formamide

and 2,6-diethylaniline.

Formamides: Can be classified as reproductive toxicants.[10]

Aromatic Amines: Often toxic and can be absorbed through the skin.[11][12]

Table 3: Recommended Safety Protocols

Category Guideline Rationale

Personal Protective Equipment

(PPE)

- Nitrile gloves- Chemical

splash goggles- Lab coat

To prevent skin and eye

contact with the potentially

hazardous substance.

Handling

- Use in a well-ventilated

chemical fume hood.- Avoid

inhalation of dust or vapors.-

Avoid contact with skin, eyes,

and clothing.[13]

To minimize exposure via

inhalation and dermal routes.

Storage

- Store in a tightly sealed

container.- Keep in a cool, dry,

well-ventilated area.- Store

away from strong oxidizing

agents.

To maintain chemical integrity

and prevent hazardous

reactions.

Disposal

- Dispose of as hazardous

chemical waste in accordance

with local, state, and federal

regulations.

To ensure environmental

protection and regulatory

compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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